Cas no 661470-57-1 (9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-)
661470-57-1 structure
Product Name:9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-
CAS No:661470-57-1
MF:C13H18N2S
MW:234.360421657562
CID:1703881
Update Time:2024-08-31
9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-
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- Inchi: 1S/C13H18N2S/c1-2-4-11(5-3-1)8-15-9-12-6-14-7-13(10-15)16-12/h1-5,12-14H,6-10H2
- InChI Key: IUYZAOAAKMGDFB-UHFFFAOYSA-N
- SMILES: C12SC(CNC1)CN(CC1=CC=CC=C1)C2
Computed Properties
- Exact Mass: 234.11924
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- Boiling Point: 358.5±42.0 °C(Predicted)
- PSA: 15.27
- pka: 8.58±0.20(Predicted)
9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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